Cas no 21443-85-6 (Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 21443-85-6
• MF: C₁₂H₁₀N₄O₆
• MW: 306.23100233078
• CID: 1092615
• PubChem ID: 14509433
• Update Time: 2025-04-20

Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• ethyl 4-nitro-1-(4-nitrophenyl)pyrazole-3-carboxylate
• 21443-85-6
• Ethyl4-nitro-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C12H10N4O6/c1-2-22-12(17)11-10(16(20)21)7-14(13-11)8-3-5-9(6-4-8)15(18)19/h3-7H,2H2,1H3
• InChI Key： UVXYACGVTRGWQN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 306.06003405g/mol
• Monoisotopic Mass: 306.06003405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles